Cas no 73360-56-2 (Niclosamide monohydrate)

• Product Name: Niclosamide monohydrate
• CAS No: 73360-56-2
• MF: C₁₃H₁₀Cl₂N₂O₅
• MW: 345.13490152359
• CID: 59457
• PubChem ID: 24862257
• Update Time: 2025-09-24

Niclosamide monohydrate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxybenzamide monohydrate
• Niclosamide Monohydrate
• BAY2353 monohydrate
• Niclosamide Monohydr
• 2',5-D733ichloro-4'-nitrosalicylanilide Hydrate
• 5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxybenzamide Hydrate
• 5-chlorosalicyl-(2-chloro-4-nitro)anilide monohydrate
• Cestocide
• NICLOSAMIDE MONOHYDRATE [EP MONOGRAPH]
• NICLOSAMIDE MONOHYDRATE [MART.]
• Benzamide, 5-chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxy-, hydrate (1:1)
• SCHEMBL2061202
• FT-0672689
• Niclosamide (monohydrate)
• NICLOSAMIDE MONOHYDRATE [WHO-DD]
• NICLOSAMIDE MONOHYDRATE [EP IMPURITY]
• 73360-56-2
• NICLOSAMIDE MONOHYDRATE [WHO-IP]
• 2',5-Dichloro-4'-nitrosalicylanilide monohydrate
• niclosamide monohydrate A
• UNII-20Z25R1145
• DTXSID70223608
• AKOS040745267
• 5-chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxybenzamide;hydrate
• 20Z25R1145
• HY-B0497B
• Q27253493
• DB-296045
• Benzamide, 5-chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxy-, hydrate (1:1); Benzamide, 5-chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxy-, monohydrate (9CI); Niclosamide monohydrate; 5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxybenzamide monohydrate
• Niclosamide monohydrate

• MDL： MFCD16620468
• Inchi： 1S/C13H8Cl2N2O4.H2O/c14-7-1-4-12(18)9(5-7)13(19)16-11-3-2-8(17(20)21)6-10(11)15;/h1-6,18H,(H,16,19);1H2
• InChI Key： ZBXRPLQCPHTHLM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C1C=C(C=CC=1O)Cl)=O)[N+](=O)[O-].O

Computed Properties

• Exact Mass: 343.99700
• Monoisotopic Mass: 343.9966768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Solid
• Melting Point: 224-229 ºC
• PSA: 107.87000
• LogP: 4.70240

Niclosamide monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50
• Safety Instruction： 61
• RTECS：VN8400000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.